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Compound of Interest

Compound Name: Methyl 3-oxohexanoate

Cat. No.: B1330201

Essential Safety and Handling Guide for Methyl
3-oxohexanoate

This guide provides immediate and essential safety protocols, operational procedures, and
disposal plans for the handling of Methyl 3-oxohexanoate in a laboratory setting. It is intended
for researchers, scientists, and professionals in drug development to ensure safe and
compliant use of this chemical.

Hazard Identification and Personal Protective
Equipment (PPE)

Methyl 3-oxohexanoate is classified with the following hazards:
e Harmful if swallowed[1]

o Causes skin irritation[1][2][3]

o Causes serious eye irritation[1][2][3]

o May cause respiratory irritation[1][2][3]

e Combustible liquid[4][5]
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Adherence to proper PPE protocols is mandatory to mitigate these risks. The following table

summarizes the required PPE for handling Methyl 3-oxohexanoate.

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Wear safety glasses with side-
shields or chemical safety
goggles. A face shield may be
required for splash hazards.

To prevent eye contact which

can cause serious irritation.[1]

[2](6]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and a lab
coat or chemical-protective suit

are required.

To prevent skin contact which
can cause irritation.[1][2]
Contaminated clothing should
be removed and washed

before reuse.[7]

Respiratory Protection

Use only in a well-ventilated
area or under a chemical fume
hood. If ventilation is
inadequate, an approved

respirator must be worn.

To prevent inhalation of vapors
which may cause respiratory
tract irritation.[1][2][6]

Quantitative Data Summary

The following table provides key quantitative data for Methyl 3-oxohexanoate for easy

reference.
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Property Value Source

Molecular Formula C7H1203 [41[8]

Molecular Weight 144.17 g/mol [4]18]

CAS Number 30414-54-1 [1][8]
Colorless to almost colorless

Appearance o [8]
clear liquid

Boiling Point 84 - 86 °C / 14 mmHg [8]

Melting Point -44 10 -42 °C [8]

Density 1.020 g/cm3 [8]
H302, H315, H319, H335,

GHS Hazard Statements Ho27 [1114]

Operational Plan: Standard Weighing and
Dispensing Procedure

This protocol outlines the step-by-step procedure for safely weighing and dispensing Methyl 3-
oxohexanoate.

1. Preparation:

e Ensure the chemical fume hood is operational and the work area is clean and free of clutter.

o Gather all necessary materials: Methyl 3-oxohexanoate container, secondary container,
weighing balance, and appropriate weighing vessel.

» Don all required PPE as specified in the table above.

2. Weighing and Dispensing:

e Place the weighing balance inside the chemical fume hood.

» Tare the balance with the weighing vessel.

o Carefully open the Methyl 3-oxohexanoate container inside the fume hood.

» Slowly pour the required amount of the liquid into the weighing vessel. Avoid splashing.
e Securely close the primary container of Methyl 3-oxohexanoate.
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3. Post-Dispensing:

o Carefully transfer the weighed chemical to its intended reaction vessel or container within the
fume hood.

¢ Clean any minor spills within the fume hood immediately using an appropriate absorbent
material.

o Wipe down the exterior of the primary container before returning it to storage.

4. Waste Disposal:

» Dispose of any contaminated weighing paper, pipette tips, or absorbent materials in a
designated hazardous waste container.

Emergency and Disposal Plan
Spill Response Workflow

The following diagram illustrates the procedural workflow for responding to a chemical spill of
Methyl 3-oxohexanoate.
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Methyl 3-oxohexanoate Spill Response

Spill Occurs

Evacuate Immediate Area & Alert Others

Assess Spill Size & Risk

Large Spill or Inadequate Ventilation?

Don Appropriate PPE Evacuate Laboratory & Call Emergency Services

Contain Spill with Absorbent Material

(e.g., vermiculite, sand)

Collect Absorbed Material into
Hazardous Waste Container

Decontaminate Spill Area

;

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for handling a Methyl 3-oxohexanoate spill.
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Disposal Plan:

e Unused Product: Unused Methyl 3-oxohexanoate should be disposed of as hazardous
waste.[5] Offer surplus and non-recyclable solutions to a licensed disposal company.

o Contaminated Materials: All materials contaminated with Methyl 3-oxohexanoate, including
empty containers, absorbent materials, and disposable PPE, must be placed in a sealed,
labeled hazardous waste container for disposal by a licensed waste disposal company.

e Environmental Precautions: Do not allow the product to enter drains or waterways.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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